N-(3,4-difluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C15H11F2NO3/c16-11-3-2-10(8-12(11)17)18-15(19)9-1-4-13-14(7-9)21-6-5-20-13/h1-4,7-8H,5-6H2,(H,18,19)
• InChI Key: VMGILAFQSYPLSV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C15H11F2NO3
• Molecular Weight: 291.25 g/mol

Description

N-(3,4-difluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as DFB, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. DFB belongs to the class of benzodioxine derivatives and has been studied for its potential use in various biomedical applications.

Mechanism of Action

The exact mechanism of action of N-(3,4-difluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood, but it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and the activation of peroxisome proliferator-activated receptor gamma (PPARγ). COX-2 is an enzyme that plays a key role in the production of pro-inflammatory cytokines, while PPARγ is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and anti-tumor effects in animal models. Additionally, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-difluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments is its potential therapeutic applications, which can provide insights into the development of new drugs. However, one limitation is the lack of understanding of its mechanism of action, which can make it difficult to interpret results.

Future Directions

Future research on N-(3,4-difluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide could focus on further elucidating its mechanism of action, as well as its potential use in the treatment of various diseases, such as Alzheimer's disease and cancer. Additionally, research could explore the development of new derivatives of this compound with improved pharmacological properties.

Scientific Research Applications

N-(3,4-difluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been studied for its potential therapeutic applications, including its use as an anti-inflammatory agent, an analgesic, and a potential treatment for cancer. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. Additionally, this compound has been shown to have anti-tumor effects in various cancer cell lines.